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Icomethasone Icomethasone
Brand Name: Vulcanchem
CAS No.: 4647-20-5
VCID: VC0032205
InChI: InChI=1S/C22H29ClO5/c1-12-8-16-15-5-4-13-9-14(25)6-7-19(13,2)21(15,23)17(26)10-20(16,3)22(12,28)18(27)11-24/h6-7,9,12,15-17,24,26,28H,4-5,8,10-11H2,1-3H3/t12-,15+,16+,17+,19+,20+,21+,22+/m1/s1
SMILES: CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)CO)O)C)O)Cl)C
Molecular Formula: C22H29ClO5
Molecular Weight: 408.9 g/mol

Icomethasone

CAS No.: 4647-20-5

Reference Standards

VCID: VC0032205

Molecular Formula: C22H29ClO5

Molecular Weight: 408.9 g/mol

Icomethasone - 4647-20-5

CAS No. 4647-20-5
Product Name Icomethasone
Molecular Formula C22H29ClO5
Molecular Weight 408.9 g/mol
IUPAC Name (8S,9R,10S,11S,13S,14S,16R,17R)-9-chloro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C22H29ClO5/c1-12-8-16-15-5-4-13-9-14(25)6-7-19(13,2)21(15,23)17(26)10-20(16,3)22(12,28)18(27)11-24/h6-7,9,12,15-17,24,26,28H,4-5,8,10-11H2,1-3H3/t12-,15+,16+,17+,19+,20+,21+,22+/m1/s1
Standard InChIKey NBMKJKDGKREAPL-CXSFZGCWSA-N
Isomeric SMILES C[C@@H]1C[C@H]2[C@@H]3CCC4=CC(=O)C=C[C@@]4([C@]3([C@H](C[C@@]2([C@]1(C(=O)CO)O)C)O)Cl)C
SMILES CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)CO)O)C)O)Cl)C
Canonical SMILES CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)CO)O)C)O)Cl)C
Synonyms (11β,16α)-9-Chloro-11,17,21-trihydroxy-16-methyl-pregna-1,4-diene-3,20-dione; Icometasone
PubChem Compound 11407187
Last Modified Nov 11 2021
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